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Compound of Interest

Compound Name: 4'-Hydroxybutyrophenone

Cat. No.: B086108 Get Quote

This guide provides an in-depth, procedural framework for the safe and compliant disposal of

4'-Hydroxybutyrophenone (CAS No. 1009-11-6). As a trusted partner in your research, we

believe that safety and environmental stewardship extend beyond the point of use and are

integral to the entire chemical lifecycle. This document is designed for researchers, scientists,

and drug development professionals, offering actionable protocols grounded in established

safety principles to ensure operational excellence and regulatory adherence.

Core Principles: Hazard-Centric Disposal
Proper disposal begins with a fundamental understanding of the compound's characteristics.

4'-Hydroxybutyrophenone is an aromatic ketone that, while essential for various synthetic

pathways, requires careful management as a waste product. The primary driver for its handling

protocol is its classification under the Globally Harmonized System (GHS).

The core directive for disposal is clear: 4'-Hydroxybutyrophenone and its containers must be

disposed of via an appropriate, licensed treatment and disposal facility, strictly following all

applicable federal, state, and local regulations.[1][2][3] Under no circumstances should this

chemical be disposed of down the drain or in regular solid waste.[4] This is to prevent potential

harm to aquatic ecosystems and to avoid contaminating waterways, as even small quantities

can pose a danger to drinking water sources.[4]

Table 1: GHS Hazard Classification for 4'-Hydroxybutyrophenone
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Hazard Class Category Hazard Statement
Rationale for
Disposal Protocol

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed.[1][3][4]

Prevents
accidental
ingestion by
ensuring waste is
clearly labeled and
securely
segregated from
general laboratory
or domestic areas.

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation.[5]

Mandates the use of

appropriate gloves

and lab coats during

handling and disposal

to prevent dermal

exposure.

Contaminated PPE

must also be treated

as hazardous waste.

Serious Eye

Damage/Irritation
Category 2

H319: Causes serious

eye irritation.[2][5]

Requires the use of

chemical safety

goggles to protect

against splashes or

contact with dust

particles during

transfer.

| Specific target organ toxicity (single exposure) | Category 3 | H335: May cause respiratory

irritation.[2][5] | Dictates that all transfers and handling should be performed in a well-ventilated

area or chemical fume hood to avoid inhalation of dust. |

Pre-Disposal Safety: Personal Protective Equipment
(PPE)
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Before handling any waste containing 4'-Hydroxybutyrophenone, the establishment of a

robust PPE protocol is non-negotiable. This is your primary defense against chemical

exposure. The causality is direct: the hazards identified in Table 1 are mitigated by the physical

barriers provided by appropriate PPE.

Table 2: Required Personal Protective Equipment (PPE) for Disposal Operations

Body Part PPE Specification Rationale

Hands
Nitrile or other chemically
resistant gloves.

To prevent skin irritation
from direct contact.[2][5]

Eyes
Tightly fitting chemical safety

goggles.[1][5]

To protect against dust

particles and potential

splashes causing serious eye

irritation.

Body

Standard laboratory coat.

Fire/flame resistant and

impervious clothing for larger

quantities.[1]

To protect skin and personal

clothing from contamination.

| Respiratory | Use in a well-ventilated area is mandatory. A full-face respirator is recommended

if dust is generated or exposure limits may be exceeded.[1][2] | To prevent inhalation and

subsequent respiratory tract irritation. |

The Disposal Workflow: A Step-by-Step Guide
The following workflow provides a self-validating system for the collection and disposal of 4'-
Hydroxybutyrophenone waste. Each step is designed to create a closed-loop process that

minimizes risk and ensures regulatory compliance from the point of generation to final pickup.
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Laboratory Operations Satellite Accumulation Area (SAA) EHS Responsibility

Waste Generation
(Solid, Liquid, Contaminated Labware)

Assess Waste Form &
Potential Incompatibilities

Select Compatible &
Leak-Proof Waste Container

Label Container with
'Hazardous Waste' &
Full Chemical Name

Transfer Waste into Container
(in Fume Hood)

Securely Close Container
(Cap Tightly)

Store in Designated SAA
with Secondary Containment

Request Waste Pickup
(When Full or per Schedule)

EHS Pickup &
Final Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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